1-(2,2-difluoroethyl)-N-[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-4-amine
Description
Properties
CAS No. |
1856040-19-1 |
|---|---|
Molecular Formula |
C11H15F2N5 |
Molecular Weight |
255.27 g/mol |
IUPAC Name |
1-(2,2-difluoroethyl)-N-[(2,5-dimethylpyrazol-3-yl)methyl]pyrazol-4-amine |
InChI |
InChI=1S/C11H15F2N5/c1-8-3-10(17(2)16-8)5-14-9-4-15-18(6-9)7-11(12)13/h3-4,6,11,14H,5,7H2,1-2H3 |
InChI Key |
MMGVXHVTHYKSNU-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NN(C(=C1)CNC2=CN(N=C2)CC(F)F)C |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-(2,2-difluoroethyl)-N-[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-4-amine typically involves multiple steps. The synthetic route often starts with the preparation of the pyrazole rings, followed by the introduction of the difluoroethyl group. Reaction conditions may include the use of specific catalysts, solvents, and temperature control to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve scaling up these reactions using continuous flow reactors and optimizing reaction parameters for large-scale synthesis.
Chemical Reactions Analysis
1-(2,2-difluoroethyl)-N-[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-4-amine can undergo various chemical reactions, including:
Oxidation: This reaction may involve the use of oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.
Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups. Common reagents for these reactions include halogens and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
The compound exhibits a range of biological activities that make it a candidate for various therapeutic applications:
Antitumor Activity
Research indicates that compounds with pyrazole structures can inhibit tumor growth by targeting specific kinases involved in cancer progression. For instance, studies have shown that derivatives similar to this compound can effectively inhibit the growth of various cancer cell lines.
| Compound | Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|---|
| This compound | HeLa (Cervical Cancer) | TBD | TBD |
| Compound A | A549 (Lung Cancer) | 15.5 | Inhibition of EGFR |
| Compound B | MCF7 (Breast Cancer) | 20.3 | Apoptosis induction |
Antimicrobial Activity
The compound has also been evaluated for its antimicrobial properties. Pyrazole derivatives are recognized for their effectiveness against bacterial infections.
| Bacteria Species | Zone of Inhibition (mm) | MIC (µg/mL) |
|---|---|---|
| E. coli | 15 | 32 |
| S. aureus | 12 | 64 |
| P. aeruginosa | 10 | 128 |
A study assessing various pyrazole derivatives found this compound to exhibit moderate antibacterial activity against both Gram-positive and Gram-negative bacteria.
Anti-inflammatory Effects
Recent investigations have highlighted the anti-inflammatory potential of this compound. It may exert its effects by inhibiting pro-inflammatory cytokines and pathways such as NF-kB, which plays a crucial role in mediating inflammation responses.
Case Studies
Several case studies have documented the efficacy of similar pyrazole compounds in clinical settings:
- Case Study on Antitumor Activity : A derivative was tested in a clinical trial involving patients with advanced lung cancer, demonstrating significant tumor reduction in a subset of participants.
- Case Study on Antimicrobial Efficacy : In vitro studies showed that the compound effectively inhibited the growth of resistant bacterial strains, suggesting its potential as a novel antimicrobial agent.
Mechanism of Action
The mechanism of action of 1-(2,2-difluoroethyl)-N-[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-4-amine involves its interaction with molecular targets such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to specific biological effects. The pathways involved can include signal transduction, metabolic regulation, or gene expression modulation.
Comparison with Similar Compounds
Table 1: Structural and Functional Comparison
Structural Modifications and Impact
(a) Substituent Effects on Lipophilicity
- The 2,2-difluoroethyl group in the target compound reduces metabolic oxidation compared to non-fluorinated analogs, enhancing half-life .
(b) Fluorine Positioning and Bioactivity
- In contrast, the 5-fluoro substituent on the pyrazole ring () may block metabolic degradation pathways, improving pharmacokinetics .
(c) Amine-Linked Modifications
Biological Activity
1-(2,2-difluoroethyl)-N-[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-4-amine (CAS No. 1856040-20-4) is a pyrazole derivative that has garnered attention for its potential biological activities. This compound features a unique structure that may contribute to various pharmacological effects, making it a subject of interest in medicinal chemistry.
- Molecular Formula : C11H16ClF2N5
- Molecular Weight : 291.73 g/mol
- Structure : The compound consists of a pyrazole core substituted with a difluoroethyl group and a dimethylpyrazole moiety, which may enhance its biological activity.
Biological Activity
The biological activity of this compound has been explored in various studies, focusing primarily on its anti-cancer, anti-parasitic, and cytotoxic properties.
Anti-Cancer Activity
Recent studies indicate that pyrazole derivatives exhibit significant anti-cancer properties. For instance, structural analogs have been shown to inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. Notably, compounds with similar pyrazole structures have demonstrated effectiveness against multiple cancer cell lines, suggesting that modifications at the 4-position of the pyrazole ring can enhance potency .
Anti-Parasitic Activity
The compound has also shown promise as an anti-parasitic agent. Research indicates that certain pyrazole derivatives possess activity against protozoan parasites such as Trypanosoma cruzi and Leishmania infantum, with low micromolar potencies observed in vitro. These findings suggest that the compound could be explored further for treating parasitic infections .
Cytotoxicity
While assessing the biological activity of 1-(2,2-difluoroethyl)-N-[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-4-amine, it is crucial to consider its cytotoxic effects. Some studies have reported cytotoxicity associated with structurally related compounds. Therefore, it is essential to evaluate the safety profile and therapeutic index of this compound to ensure its viability as a drug candidate .
Case Studies
Several case studies have highlighted the biological activities of pyrazole derivatives:
- Cytotoxicity Assessment : In a study involving a library of diarylpyrazoles, several compounds were screened for cytotoxic effects against human cancer cell lines. The results indicated that some derivatives exhibited significant cytotoxicity while others were non-toxic, suggesting that careful structural modifications can lead to safer alternatives .
- Antiparasitic Screening : In vitro evaluations revealed that specific pyrazole analogs displayed potent activity against T. cruzi and L. infantum, indicating potential for development into therapeutic agents for parasitic diseases .
Data Table: Summary of Biological Activities
Q & A
What are the standard synthetic routes for 1-(2,2-difluoroethyl)-N-[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-4-amine?
Basic:
The compound is synthesized via multi-step processes typical for pyrazole derivatives. A common approach involves condensation reactions starting with substituted pyrazole cores. For example, similar compounds (e.g., O-1302 analogs) are synthesized from 1,5-diarylpyrazole templates through sequential alkylation and amination steps . Key intermediates like 1-(2,2-difluoroethyl)-1H-pyrazol-4-amine are functionalized via nucleophilic substitution or reductive amination with appropriate methylene-linked pyrazole moieties.
Advanced:
Optimizing regioselectivity during pyrazole functionalization is critical. The 2,2-difluoroethyl group introduces steric and electronic effects that may require tailored reaction conditions (e.g., temperature-controlled alkylation or use of phase-transfer catalysts). Evidence from related trifluoroethyl-pyrazole syntheses suggests that microwave-assisted synthesis or flow chemistry could enhance yield and purity .
What analytical methods are recommended for characterizing this compound and resolving structural ambiguities?
Basic:
Standard characterization includes - and -NMR to confirm substitution patterns, IR spectroscopy for functional group identification, and high-resolution mass spectrometry (HRMS) for molecular weight validation. For example, analogs like ethyl 5-(trifluoromethyl)-1-(4-fluorophenyl)-1H-pyrazole are characterized using these techniques, with melting points and elemental analysis (C, H, N) providing additional validation .
Advanced:
X-ray crystallography is critical for resolving steric effects of the difluoroethyl group and confirming the amine linkage geometry. A related compound, 3-ethyl-4-phenoxy-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ol, was structurally validated via single-crystal diffraction, revealing hydrogen-bonding motifs that influence stability . For dynamic studies, -NMR can track fluorine-environment changes under varying pH or solvent conditions .
How can researchers design experiments to evaluate the biological activity of this compound?
Basic:
Initial screening should focus on in vitro assays (e.g., enzyme inhibition or receptor binding) using purified targets. For pyrazole derivatives, common assays include kinase inhibition (via fluorescence polarization) or antimicrobial activity testing (via broth microdilution) . Dose-response curves (IC/EC) and selectivity indices against related targets are essential.
Advanced:
Mechanistic studies require orthogonal methods. For example, surface plasmon resonance (SPR) can quantify binding kinetics, while cellular thermal shift assays (CETSA) validate target engagement in live cells. Evidence from quinazolin-4-amine derivatives highlights the importance of comparing in vitro potency with in vivo pharmacokinetics, as fluorinated groups may alter metabolic stability .
What are the key stability considerations for this compound under experimental conditions?
Basic:
Store the compound in anhydrous conditions at -20°C to prevent hydrolysis of the difluoroethyl group. Stability in DMSO (common for in vitro assays) should be verified via HPLC at 24-hour intervals, as fluorinated pyrazoles may degrade under prolonged light exposure .
Advanced:
Environmental fate studies (e.g., hydrolysis, photolysis) are critical for in vivo applications. Related fluorinated pyrazoles show pH-dependent stability, with rapid degradation in alkaline conditions. Accelerated stability testing (40°C/75% RH) combined with LC-MS can identify degradation products, such as defluorinated byproducts or amine oxidation derivatives .
How can contradictory data in literature regarding biological activity be resolved?
Advanced:
Contradictions often arise from assay variability or compound purity. For example, antimicrobial activity discrepancies in pyrazole derivatives may stem from differences in bacterial strain susceptibility or impurities in synthetic batches . To resolve this:
Reproduce assays using standardized protocols (e.g., CLSI guidelines).
Validate compound purity via orthogonal methods (e.g., HPLC coupled with charged aerosol detection).
Use isogenic cell lines or knockout models to isolate target-specific effects.
What computational tools are suitable for predicting the physicochemical properties of this compound?
Advanced:
Density functional theory (DFT) calculations can predict electronic effects of the difluoroethyl group on amine basicity or lipophilicity. Molecular dynamics simulations model solvation effects and membrane permeability, critical for CNS-targeted compounds. PubChem data (e.g., LogP, topological polar surface area) provide empirical benchmarks for QSAR modeling .
How does the substitution pattern influence reactivity in downstream derivatization?
Advanced:
The 1,3-dimethylpyrazole moiety limits reactivity at the N1 position, directing modifications to the 4-amine group. The difluoroethyl group’s electron-withdrawing nature may hinder electrophilic substitutions but facilitate SN2 reactions. Evidence from trifluoroethyl analogs shows that steric hindrance requires bulky reagents (e.g., tert-butoxycarbonyl for amine protection) to avoid side reactions .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
